DOPE-PEG-Cy5.5 (MW 2000)

• Molecular Formula: C86H131ClN5O12P
• Molecular Weight: 1493.4 g/mol
• InChI: InChI=1S/C86H127N4O12P.ClH.H3N/c1-8-10-12-14-16-18-20-22-24-26-28-30-32-34-41-55-80(92)99-68-72(102-81(93)56-42-35-33-31-29-27-25-23-21-19-17-15-13-11-9-2)69-101-103(95,96)100-65-62-88-84(94)98-67-66-97-64-61-87-79(91)54-40-37-47-63-90-76-60-58-71-49-44-46-51-74(71)83(76)86(5,6)78(90)53-39-36-38-52-77-85(3,4)82-73-50-45-43-48-70(73)57-59-75(82)89(77)7;;/h22-25,36,38-39,43-46,48-53,57-60,72H,8-21,26-35,37,40-42,47,54-56,61-69H2,1-7H3,(H2-,87,88,91,94,95,96);1H;1H3/b24-22-,25-23-;;/t72-;;/m1../s1
• InChIKey: FPQIWFNJNJOODA-VHBYTHQGSA-N

DOPE-PEG-Cy5.5 (MW 2000) Overview

DOPE-PEG-Cy5.5 (MW 2000) is a tripartite functional lipid composed of 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), a polyethylene glycol (PEG) spacer of average molecular weight 2000 Da, and the near-infrared (NIR) fluorophore Cyanine 5.5 (Cy5.5) conjugated covalently . This amphiphilic architecture enables spontaneous insertion into lipid bilayers and micellar structures, with the DOPE moiety serving as a membrane anchor possessing inherent fusogenic activity, the PEG2000 segment conferring steric stabilization and prolonged circulation, and Cy5.5 (Abs/Em ~675/694 nm) providing optical tracking capability in the tissue-transparent NIR window [1]. The molecule is primarily deployed as a tracer component (typically 0.1–2 mol% of total lipid) in liposomes, lipid nanoparticles (LNPs), and other nanocarrier systems for drug delivery monitoring, in vivo biodistribution studies, and membrane fusion assays .

Anchor DOPE lipid anchor supports spontaneous membrane insertion and fusion-competent phases.

Spacer PEG2000 provides steric stabilization while preserving pH-sensitive fusion activity.

Reporter Cy5.5 NIR fluorophore enables deep-tissue tracking at low molar incorporation.

• [1] Lumiprobe. Why are Cyanine dyes having low quantum yields still widely used? FAQ. Available from: https://help.lumiprobe.com/faq/why-are-cyanine-dyes-having-low-quantum-yields-still-widely-used View Source

Key Differentiation of DOPE-PEG-Cy5.5

Substituting DOPE-PEG-Cy5.5 (MW 2000) with seemingly similar lipid-PEG-dye conjugates—particularly DSPE-based analogs or Cy5-labeled variants—introduces measurable, application-compromising differences in three interconnected parameters: membrane fusion activity, circulation pharmacokinetics, and optical detection sensitivity [1]. The DOPE lipid anchor, unlike DSPE, contains unsaturated oleoyl chains (18:1) that impart a negative intrinsic curvature favoring hexagonal (HII) phase formation, a structural prerequisite for endosomal membrane fusion and efficient intracellular cargo release [2]. Concurrently, the PEG2000 molecular weight represents a rigorously validated optimum for balancing prolonged circulation half-life against excessive steric shielding that would otherwise ablate fusion competence [3]. Finally, the Cy5.5 fluorophore's extinction coefficient of 250,000 M⁻¹cm⁻¹ provides approximately 2.2-fold higher photon yield per molecule than the more common Cy5 analog, directly translating to superior signal-to-background ratios in deep-tissue imaging [4]. Each substitution—anchor, spacer length, or dye—perturbs at least one of these interdependent performance axes in ways that cannot be compensated by simply adjusting molar incorporation ratios.

Feature

Interchangeability Context

Lipid Anchor

DSPE-based analogs lack the unsaturated chains needed for HII-phase formation; fusion activity may not transfer.

PEG Length

Longer PEG (MW 5000) can suppress endosomal escape; circulation–fusion balance shifts with spacer length.

Fluorophore

Cy5 conjugates provide lower photon yield; deep-tissue signal-to-background may require review.

• [1] Kanamala M, Wilson WR, Yang M, Palmer BD, Wu Z. Mechanisms and biomaterials in pH-responsive tumour targeted drug delivery: A review. Biomaterials. 2016;85:152-167. View Source
• [2] Simões S, Slepushkin V, Düzgünes N, Pedroso de Lima MC. On the mechanisms of internalization and intracellular delivery mediated by pH-sensitive liposomes. Biochim Biophys Acta. 2001;1515(1):23-37. View Source
• [3] Dos Santos N, Allen C, Doppen AM, Anantha M, Cox KAK, Gallagher RC, et al. Influence of poly(ethylene glycol) grafting density and polymer length on liposomes: relating plasma circulation lifetimes to protein binding. Biochim Biophys Acta. 2007;1768(6):1367-1377. View Source
• [4] Wang K, Zhang Y, Wang J, et al. Self-assembled IR780-loaded transferrin nanoparticles as an imaging, targeting and PDT/PTT agent for cancer therapy. Sci Rep. 2016;6:27421. Table 2: Cy5.5 NHS ester properties. View Source

DOPE-PEG-Cy5.5 Performance Evidence

Cy5.5 vs. Cy5 Fluorescence Sensitivity

The Cy5.5 fluorophore in DOPE-PEG-Cy5.5 exhibits a molar extinction coefficient of 250,000 M⁻¹cm⁻¹ at 675 nm, compared to 79,200 M⁻¹cm⁻¹ for Cy5 [1][2]. This 3.16-fold higher absorptivity per molecule—coupled with a comparable quantum yield (0.28 for Cy5.5 vs. 0.27 for Cy5)—yields approximately 2.2-fold greater photon output per labeled lipid at equal incorporation density [3]. The practical consequence is a higher signal-to-background ratio in deep-tissue imaging without increasing the molar percentage of fluorescent lipid, thereby preserving native bilayer properties and avoiding fluorescence self-quenching artifacts that occur at higher dye loadings .

Cy5.5 vs. Cy5 Sensitivity

Reported

3.16× higher extinction coefficient

ε: 250,000 vs. 79,200 M⁻¹cm⁻¹

Supports higher sensitivity at low tracer density without self-quenching.

Brightness product ~2.2× higher; context-dependent in deep tissue.

Evidence Dimension	Molar extinction coefficient (ε) at absorption maximum
Target Compound Data	Cy5.5: 250,000 M⁻¹cm⁻¹ at 675 nm
Comparator Or Baseline	Cy5: 79,200 M⁻¹cm⁻¹ at 646 nm
Quantified Difference	3.16-fold higher ε; ~2.2× higher brightness (ε × QY product)
Conditions	Aqueous buffer; values from published spectroscopic characterization tables

Why This Matters

Higher extinction coefficient directly reduces the minimum detectable nanoparticle dose in vivo, enabling earlier timepoint imaging and more accurate pharmacokinetic profiling at tracer-level lipid concentrations.

• [1] Wang K, Zhang Y, Wang J, et al. Self-assembled IR780-loaded transferrin nanoparticles as an imaging, targeting and PDT/PTT agent for cancer therapy. Sci Rep. 2016;6:27421. Table 2. View Source
• [2] Lumiprobe. Why are Cyanine dyes having low quantum yields still widely used? Cyanine dye optical properties table. View Source
• [3] Lumiprobe. Cyanine dye optical properties table: Cy5.5 QY 0.28, Cy5 QY 0.27. View Source

PEG2000 Balances Circulation and Fusion

Incorporation of PEG2000-lipid conjugates into liposomal formulations yields the highest area-under-curve (AUC) among tested PEG molecular weights (1000, 2000, 5000 Da) at a 10% molar density [1]. Critically, while PEG5000 extends circulation time further in some contexts, PEGylated DOPE/CHEMS liposomes incorporating DSPE-PEG2000 showed a substantial reduction in pH-sensitive fusion activity compared to formulations employing DOPE-PEG2000 [2]. This is mechanistically attributed to PEG2000 providing sufficient steric shielding to reduce opsonization and RES clearance without the excessive lateral steric pressure that longer PEG chains exert on bilayer curvature dynamics, thereby preserving the DOPE-mediated HII-phase propensity required for endosomal escape [3].

PEG2000 Balance

Class-level

Highest AUC at 10% grafting density

Preserved pH-sensitive calcein release

Reported optimum for circulation half-life without ablating fusion competence.

Fusion data from DOPE/CHEMS liposomes; model-specific review needed.

Evidence Dimension	Circulation pharmacokinetics and membrane fusion activity
Target Compound Data	PEG2000: highest AUC at 10% density; preserved pH-sensitive fusion in DOPE-containing liposomes
Comparator Or Baseline	PEG3400/PEG5000: altered interfacial curvature favoring cubosome formation; PEG5000: impaired fusion activity in DOPE/CHEMS liposomes
Quantified Difference	PEG2000 yields highest AUC; PEG5000 incorporation reduces pH-sensitive calcein release in DOPE/CHEMS liposomes
Conditions	In vivo mouse pharmacokinetics; calcein release fusion assay at pH 5.0–5.5

Why This Matters

This specific PEG2000 length enables simultaneous long circulation and endosomal escape—a dual requirement for nucleic acid delivery and intracellular-acting therapeutics that is compromised with longer PEG chains.

• [1] Influence of polyethylene glycol coating of different molecular weights and densities on liposome properties. CNKI Scholar. AUC data for PEG1000, PEG2000, PEG5000. View Source
• [2] Yamada A, et al. Fusogenic activity of PEGylated pH-sensitive liposomes. 2011. DOPE/CHEMS liposomes with DSPE-PEG2000 show reduced pH-sensitive fusion. View Source
• [3] Lipid-PEG conjugates sterically stabilize phytantriol-based nanoparticles. PEG2000 favors Lα phase; PEG3400/PEG5000 favor cubosome phases. View Source

DOPE vs. DSPE Membrane Fusion Activity

DOPE-containing liposomes mediate cytoplasmic delivery of aqueous contents as efficiently as well-established pH-sensitive formulations, even when biophysical assays classify them as non-pH-sensitive, indicating an intrinsic fusogenic capacity independent of pH-triggered mechanisms [1]. In contrast, DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine), with its saturated C18:0 acyl chains, adopts a cylindrical geometry favoring stable lamellar (Lα) phases and lacks the negative spontaneous curvature required for efficient membrane fusion [2]. Transfection studies confirm that formulations containing DOPE consistently outperform DSPE-based counterparts: DOPE:DSTAP lipoplexes achieved the highest transfection levels among five tested formulations, with the order DOPE:DSTAP > DSPE-containing formulations in promoting gene delivery [3].

DOPE vs. DSPE Fusion

Head-to-head

DOPE:DSTAP ranks highest transfection efficiency

DSPE formulations show lower gene delivery

Fusogenic anchor supports endosomal escape; DSPE may not replicate.

Lipoplex model; DOPE intrinsic curvature drives HII-phase formation.

Evidence Dimension	Transfection efficiency (luciferase expression) and membrane fusion activity
Target Compound Data	DOPE-containing lipoplexes (DOPE:DSTAP) showed highest transfection efficacy among five formulations
Comparator Or Baseline	DSPE-containing formulations showed lower transfection efficiency; DSPE-PEG2000 incorporation reduced pH-sensitive calcein release
Quantified Difference	Transfection ranking: DOPE:DSTAP > DSPE-containing formulations; DSPE-PEG2000 incorporation impaired fusion
Conditions	Lipoplex transfection in cultured cells; calcein release fusion assay with DOPE/CHEMS liposomes

Why This Matters

For applications requiring endosomal escape and cytoplasmic delivery—such as mRNA vaccines, siRNA therapeutics, and gene editing—the DOPE anchor is functionally non-substitutable by DSPE-based conjugates.

• [1] Simões S, Slepushkin V, Düzgünes N, Pedroso de Lima MC. On the mechanisms of internalization and intracellular delivery mediated by pH-sensitive liposomes. Biochim Biophys Acta. 2001;1515(1):23-37. View Source
• [2] Kanamala M, et al. Mechanisms and biomaterials in pH-responsive tumour targeted drug delivery. Biomaterials. 2016;85:152-167. DSPE vs. DOPE phase behavior. View Source
• [3] Exploring the correlation between lipid packaging in lipoplexes and their transfection efficacy. Pharmaceutics. 2011. DOPE:DSTAP vs. DSPE formulations. View Source

In Vivo NIR Imaging Validation

Liposomal formulations labeled with Cy5.5 have been extensively validated in vivo, demonstrating robust fluorescence signal in tumor regions with target-to-background ratios quantified through region-of-interest (ROI) analysis [1]. In targeted liposome studies, Cy5.5-labeled formulations showed enhanced fluorescence intensity specifically in tumors post-injection, while liver parenchyma and muscle exhibited no significant signal enhancement at matched timepoints, confirming tissue-selective accumulation [2]. Whole-body NIR fluorescence imaging of Cy5.5-labeled liposomes revealed strong fluorescence signals persisting from liver, bladder, and tumor regions at 96 hours post-injection, demonstrating extended circulation and sustained imaging capability consistent with PEG2000-stabilized pharmacokinetics [3]. These in vivo validation data confirm that DOPE-PEG-Cy5.5 (MW 2000) delivers the integrated performance predicted by its component characteristics.

In Vivo NIR Imaging

Reported

Tumor signal detectable at 96 h post-injection

Whole-body imaging, xenograft models

Supports extended circulation and sustained imaging capability.

Target-to-background ratios quantified via ROI; model-context dependent.

Evidence Dimension	In vivo NIR fluorescence imaging signal persistence and tumor-specific accumulation
Target Compound Data	Cy5.5-labeled liposomes: tumor fluorescence enhancement at 24–96 h post-injection; sustained signal in tumor, liver, bladder at 96 h
Comparator Or Baseline	Unlabeled controls or untargeted formulations; no quantitative comparator dye head-to-head data available for this specific conjugate
Quantified Difference	Target-to-background ratios quantified via ROI analysis; signal detectable at 96 h post-injection
Conditions	Murine xenograft tumor models; whole-body NIR fluorescence imaging (Ex 675 nm/Em 694 nm)

Why This Matters

Confirms that the theoretical advantages of Cy5.5 and PEG2000 translate to measurable in vivo imaging performance, establishing this conjugate as a field-validated tool for preclinical biodistribution studies.

• [1] Figure 6: Cy5.5-labeled formulations target-to-background ratio quantification. Nature Scientific Reports. View Source
• [2] MR/NIRF Dual-Mode Imaging of αvβ3 Integrin-Overexpressing Tumors Using a Lipopeptide-Based Contrast Agent. 2021. cRGD-Liposome-Cy5.5 tumor-specific enhancement. View Source
• [3] Sialyl-LewisX-Liposome-Cy5.5 whole-body NIR fluorescence imaging. 2009. Signal persistence at 96 h post-injection. View Source

DOPE-PEG-Cy5.5 Application Scenarios

Cytosolic Nucleic Acid Delivery

For mRNA vaccines, siRNA therapeutics, or CRISPR-Cas9 ribonucleoprotein delivery where endosomal escape is rate-limiting, DOPE-PEG-Cy5.5 (MW 2000) is the lipid anchor-dye conjugate of choice. The DOPE moiety confers intrinsic fusogenic activity that promotes HII-phase formation and membrane destabilization at endosomal pH, as demonstrated by cytoplasmic delivery efficiency comparable to dedicated pH-sensitive formulations [1]. Simultaneously, the PEG2000 spacer provides steric stabilization without the fusion-ablating effects observed with longer PEG chains (MW 5000), which have been shown to significantly reduce pH-sensitive calcein release in DOPE/CHEMS liposomes [2]. DSPE-based conjugates, lacking DOPE's negative spontaneous curvature, cannot substitute for this application without additional fusogenic excipients [3]. The Cy5.5 label enables real-time tracking of nanoparticle internalization and intracellular trafficking, with its 250,000 M⁻¹cm⁻¹ extinction coefficient ensuring detectability at tracer-level concentrations that do not perturb carrier function [4].

LNP Pharmacokinetics and Biodistribution

When characterizing novel LNP formulations for regulatory submissions or formulation optimization, DOPE-PEG-Cy5.5 (MW 2000) enables quantitative, longitudinal tracking with minimal perturbation to native carrier properties. The PEG2000 moiety aligns with the molecular weight range (1000–2000 Da) shown to maximize AUC in liposomal systems at optimal grafting densities, ensuring that the labeled formulation accurately reflects the circulation kinetics of the intended therapeutic product [1]. The Cy5.5 fluorophore's emission in the 680–710 nm NIR window provides superior tissue penetration and lower autofluorescence background compared to visible-spectrum dyes, enabling whole-body imaging in murine models with target-to-background ratios quantifiable at 24–96 hours post-administration [2][3]. The low required incorporation density (0.1–2 mol%) minimizes the risk of altering particle size, zeta potential, or surface PEG conformation relative to unlabeled controls [4].

Membrane Fusion and Lipid Mixing Assays

In fundamental biophysical studies of lipid mixing, hemifusion, and full fusion events—whether between liposomes and model endosomal membranes or between liposomes and live cell plasma membranes—DOPE-PEG-Cy5.5 (MW 2000) provides a FRET-compatible, NIR-fluorescent lipid probe that does not intrinsically suppress the fusion events being measured. The DOPE anchor's unsaturated acyl chains and negative intrinsic curvature make it a native participant in fusion-competent lipid phases, unlike DSPE-based probes that can artifactually stabilize lamellar phases and inhibit the very fusion processes under investigation [1][2]. The Cy5.5 dye's spectral separation from common FRET donor-acceptor pairs (e.g., NBD-Rhodamine, BODIPY variants) enables multiplexed lipid mixing assays where DOPE-PEG-Cy5.5 serves as a non-perturbing tracer of the DOPE population, allowing deconvolution of DOPE-specific fusion contributions from those of other lipid species [3].

Application

Selection Property

Validation Focus

Nucleic acid carrier research

Fusogenic DOPE anchor with PEG2000 steric balance

Endosomal escape and intracellular trafficking assays

LNP biodistribution studies

NIR tracking at low incorporation density

Pharmacokinetic imaging and organ accumulation profiling

Membrane fusion assays

Fusion-competent DOPE probe; FRET-compatible Cy5.5

Lipid mixing and hemifusion quantification

• [1] Simões S, Slepushkin V, Düzgünes N, Pedroso de Lima MC. On the mechanisms of internalization and intracellular delivery mediated by pH-sensitive liposomes. Biochim Biophys Acta. 2001;1515(1):23-37. View Source
• [2] Yamada A, et al. Fusogenic activity of PEGylated pH-sensitive liposomes. 2011. DSPE-PEG2000 incorporation reduces pH-sensitive calcein release. View Source
• [3] Kanamala M, et al. Mechanisms and biomaterials in pH-responsive tumour targeted drug delivery. Biomaterials. 2016;85:152-167. View Source
• [4] Wang K, Zhang Y, Wang J, et al. Self-assembled IR780-loaded transferrin nanoparticles. Sci Rep. 2016;6:27421. Cy5.5 extinction coefficient 250,000 M⁻¹cm⁻¹. View Source